Cas no 623155-21-5 (Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI))

• Product Name: Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI)
• CAS No: 623155-21-5
• MF: C₅H₁₁NO
• MW: 101.146941423416
• CID: 956471
• Update Time: 2025-07-09

Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI)
• Cyclopropanamine, 2-ethoxy-, (1R,2R)-rel-

• Inchi： 1S/C5H11NO/c1-2-7-5-3-4(5)6/h4-5H,2-3,6H2,1H3/t4-,5-/m1/s1
• InChI Key： YLZLFVHVXAGPLZ-RFZPGFLSSA-N
• SMILES： [C@@H]1(N)C[C@H]1OCC

Additional information on Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI)

Comprehensive Overview of Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI) (CAS No. 623155-21-5)

Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI) is a specialized organic compound with the CAS registry number 623155-21-5. This compound belongs to the class of cyclopropylamines, which are known for their unique three-membered ring structure and versatile applications in pharmaceutical and agrochemical research. The (1R,2R)-rel configuration indicates its relative stereochemistry, making it a subject of interest in enantioselective synthesis and drug development.

The 2-ethoxy substituent in Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI) enhances its solubility and reactivity, which is critical for its role as an intermediate in organic synthesis. Researchers are increasingly exploring its potential in designing novel bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibitors. Its structural features align with current trends in fragment-based drug discovery (FBDD), where small, rigid scaffolds like cyclopropanes are prized for their ability to modulate protein targets.

In recent years, the demand for chiral building blocks like Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI) has surged due to advancements in asymmetric catalysis and green chemistry. This compound’s stereochemical purity makes it valuable for producing optically active pharmaceuticals, addressing the growing need for stereoselective synthesis in the industry. Additionally, its compatibility with microwave-assisted reactions and flow chemistry techniques highlights its adaptability to modern laboratory workflows.

From an analytical perspective, 623155-21-5 is characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure its quality and consistency, which are paramount for regulatory compliance in Good Manufacturing Practice (GMP) settings. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, a hot topic in drug delivery optimization.

Beyond pharmaceuticals, Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI) is investigated for its potential in material science, particularly in the synthesis of functionalized polymers and ligands for catalysis. Its rigid backbone can impart mechanical strength and thermal stability to advanced materials, aligning with the push for sustainable polymers. This dual applicability in life sciences and industrial chemistry underscores its interdisciplinary significance.

Frequently asked questions about CAS No. 623155-21-5 include inquiries about its synthetic routes, handling precautions, and commercial availability. Suppliers often highlight its role in high-throughput screening (HTS) libraries, where its scaffold diversity aids in hit identification. Moreover, its patent landscape reflects active research in kinase inhibitors and GPCR modulators, areas dominating current drug discovery pipelines.

In summary, Cyclopropanamine,2-ethoxy-,(1R,2R)-rel-(9CI) (CAS 623155-21-5) exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its relevance to precision medicine, catalysis, and materials engineering positions it as a compound of enduring scientific and commercial interest.